Celecoxib-d4
Celecoxib-d4
Brand Name:
Vulcanchem
CAS No.:
544686-20-6
VCID:
VC0017832
InChI:
InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)22-23(15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i6D,7D,8D,9D
SMILES:
CC1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula:
C₁₇H₁₀D₄F₃N₃O₂S
Molecular Weight:
385.4
Celecoxib-d4
CAS No.: 544686-20-6
Reference Standards
VCID: VC0017832
Molecular Formula: C₁₇H₁₀D₄F₃N₃O₂S
Molecular Weight: 385.4
| CAS No. | 544686-20-6 |
|---|---|
| Product Name | Celecoxib-d4 |
| Molecular Formula | C₁₇H₁₀D₄F₃N₃O₂S |
| Molecular Weight | 385.4 |
| IUPAC Name | 2,3,5,6-tetradeuterio-4-[5-(4-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)22-23(15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i6D,7D,8D,9D |
| SMILES | CC1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Synonyms | 4-[5-(4-Methylphenyl)-3-trifluoromethyl)-1H-pyrazol-yl]benzenesulfonamide-d4; _x000B_Celebra-d4; Celecox-d4; Celocoxib-d4; SC 58635-d4; YM 177-d4; Celebrex-d4 |
| PubChem Compound | 46780205 |
| Last Modified | Nov 11 2021 |
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